Cas no 196303-68-1 (1H-IMIDAZOLE, 4-(FLUOROMETHYL)-)

• Product name: 1H-IMIDAZOLE, 4-(FLUOROMETHYL)-
• CAS No: 196303-68-1
• MF: C₄H₅N₂F
• MW: 100.094
• CID: 3219787
• PubChem ID: 12035261

1H-IMIDAZOLE, 4-(FLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 4-(FLUOROMETHYL)-
• 196413-13-5
• 4-(fluoromethyl)imidazole
• SCHEMBL8083956
• EN300-1824344
• 4-(fluoromethyl)-1H-imidazole
• 5-(Fluoromethyl)-1H-imidazole
• 5-fluoromethylimidazole
• DB-381688
• 196303-68-1

• Inchi： InChI=1S/C4H5FN2/c5-1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)
• InChI Key： CIVKLHWNJHSVQV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 100.04367633Da
• Monoisotopic Mass: 100.04367633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.7Ų